2-({1-[3-(Methoxycarbonyl)-4,5-dimethylthiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid

• IUPAC Name: 2-[1-(3-methoxycarbonyl-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C19H17NO6S2/c1-9-10(2)27-17(15(9)19(25)26-3)20-14(21)8-13(16(20)22)28-12-7-5-4-6-11(12)18(23)24/h4-7,13H,8H2,1-3H3,(H,23,24)
• InChI Key: ZGRNSGLNFMNIKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O)C
• Molecular Formula: C19H17NO6S2
• Molecular Weight: 419.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxycarbonyl group, a thiophene ring, a pyrrolidinone ring, a sulfanyl group, and a benzoic acid group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through multi-step processes involving reactions such as nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The methoxycarbonyl group has the formula ‒COOMe. The thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom. The pyrrolidinone ring is a five-membered ring with four carbon atoms and one nitrogen atom, and it also contains a carbonyl group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzoic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzoic acid group could potentially make the compound acidic. The compound’s solubility, melting point, boiling point, and other properties would also depend on its specific structure.

Scientific Research Applications

Metabolic Pathways and Enzyme Involvement

Research has demonstrated the role of cytochrome P450 and other enzymes in the oxidative metabolism of novel antidepressants, where similar benzoic acid derivatives play a key role. The study identified specific enzymes responsible for the metabolism of these compounds, highlighting the complex interplay between various cytochrome P450 isoforms in drug metabolism (Hvenegaard et al., 2012).

Hypoglycemic Activity

Benzoic acid derivatives have been investigated for their hypoglycemic activity, with research focusing on structure-activity relationships and the pharmacophore model suitable for hypoglycemic agents. This research offers a foundation for understanding how modifications to the benzoic acid structure could enhance therapeutic applications, particularly in the treatment of diabetes (Grell et al., 1998).

Electrochemical Properties

Studies on the electrochemical behavior of benzoic acid derivatives have shed light on their reduction mechanisms and the influence of substituent positioning on their electrochemical properties. Such insights are valuable for applications in electrochemistry and materials science (Mandić et al., 2004).

Antiulcer Potential

Research into the synthesis and activity of dihydropyridines and their bases with sulfanilamide, including benzoic acid derivatives, has revealed significant antiulcer potential. This suggests a possible application for benzoic acid derivatives in developing treatments for ulcer-related conditions (Subudhi et al., 2009).

Inflammation and Asthma Treatment

The development of 5-lipoxygenase-activating protein inhibitors, incorporating benzoic acid derivatives, for the treatment of inflammation and asthma showcases the therapeutic potential of these compounds in modulating leukotriene synthesis, crucial for managing inflammatory diseases (Hutchinson et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were used as a pharmaceutical, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, if the compound is similar to benzoic acid, it could potentially cause skin irritation and serious eye damage.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and effects. For example, if it shows promising activity as a pharmaceutical, it could be further developed and studied for potential therapeutic uses.